Cas no 338774-67-7 (6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone)

• Product Name: 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone
• CAS No: 338774-67-7
• MF: C₁₄H₈BrClN₂O₂
• MW: 351.582521438599
• CID: 6786909
• PubChem ID: 1471100
• Update Time: 2025-11-01

6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• cid_1471100
• 338774-67-7
• CHEMBL1341433
• 6-bromo-2-(3-chlorophenyl)-3-hydroxy-3,4-dihydroquinazolin-4-one
• AKOS005085390
• Bionet1_002397
• 6-bromanyl-2-(3-chlorophenyl)-3-oxidanyl-quinazolin-4-one
• 6-bromo-2-(3-chlorophenyl)-3-hydroxyquinazolin-4-one
• MLS001165292
• Oprea1_272706
• 2K-595S
• HMS575D19
• REGID_for_CID_1471100
• 6-bromo-2-(3-chlorophenyl)-3-hydroxy-quinazolin-4-one
• 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4-quinazolinone
• BDBM75715
• 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone
• SMR000549804

• Inchi： 1S/C14H8BrClN2O2/c15-9-4-5-12-11(7-9)14(19)18(20)13(17-12)8-2-1-3-10(16)6-8/h1-7,20H
• InChI Key： GYUZLZSUQLLJAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C(C1C=CC=C(C=1)Cl)=N2)O)=O

Computed Properties

• Exact Mass: 349.94577g/mol
• Monoisotopic Mass: 349.94577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.9Ų

Additional information on 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone

Introduction to 6-Bromo-2-(3-Chlorophenyl)-3-Hydroxy-4(3H)-Quinazolinone (CAS No. 338774-67-7)

6-Bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone (CAS No. 338774-67-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the quinazolinone class, which is known for its diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

The chemical structure of 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone is characterized by a quinazolinone core with specific substituents: a bromine atom at the 6-position, a 3-chlorophenyl group at the 2-position, and a hydroxyl group at the 3-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone in various therapeutic areas. One notable application is its use as an anticancer agent. Research has shown that this compound exhibits significant cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anticancer properties, 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone has also been explored for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone has also been investigated. Studies have shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

From a synthetic perspective, 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone can be prepared through a series of well-established chemical reactions. The synthesis typically involves the condensation of 2-amino benzoic acid with an appropriate substituted benzaldehyde, followed by cyclization and functional group modifications to introduce the desired substituents. The high yield and purity of the final product make it suitable for large-scale production and further pharmaceutical development.

In terms of pharmacokinetics, 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone has been shown to have favorable properties such as good solubility, stability, and bioavailability. These characteristics are crucial for ensuring effective delivery and therapeutic efficacy when administered in vivo. Preclinical studies have also demonstrated that this compound has low toxicity and good safety profiles, making it a viable candidate for clinical trials.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and optimize the therapeutic applications of 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone. Ongoing studies are focused on elucidating its molecular targets, identifying potential drug interactions, and evaluating its long-term safety and efficacy in animal models.

In conclusion, 6-bromo-2-(3-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone (CAS No. 338774-67-7) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique chemical structure, combined with its diverse biological activities, makes it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.